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Compound of Interest

Compound Name: Fmoc-Asp-OAll

Cat. No.: B557536

Essential Safety and Handling Guide for Fmoc-
Asp-OAll

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Fmoc-Asp-OAll. Adherence to these procedures is
vital for ensuring personal safety and maintaining a secure laboratory environment.

Chemical Identifier:
e Product Name: Fmoc-Asp-OAll
o CAS Number: 144120-53-6[1]

e Synonyms: Na-Fmoc-L-aspartic acid a-allyl ester, (S)-3-((((9H-fluoren-9-
yl)methoxy)carbonyl)amino)-4-(allyloxy)-4-oxobutanoic acid[1]

Personal Protective Equipment (PPE)

While Fmoc-Asp-OAll has no known significant hazards, it may cause irritation to the skin,
eyes, and respiratory tract.[2] Inhalation, ingestion, or skin absorption may be harmful.[2]
Therefore, a comprehensive PPE strategy is mandatory. The following table summarizes the
required PPE for handling this compound.
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PPE Category

Recommended Equipment

Rationale

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles.[2][3] A face shield
may be necessary for tasks
with a high risk of splashing.[4]
[5]

Protects against splashes,
dust, and flying particles that
could cause eye irritation or
injury.[2][4]

Hand Protection

Disposable nitrile gloves are
the minimum requirement.[3]
Consider double-gloving or
using thicker, chemical-
resistant gloves for prolonged

handling or in case of a spill.[3]

Prevents skin contact, which
may cause irritation or harmful
absorption.[2]

Body Protection

A standard laboratory coat is

required at a minimum.[4] For
procedures with a higher risk

of contamination, a full suit or
chemical-resistant overalls

should be worn.[2]

Protects skin and personal
clothing from spills and

contamination.[4]

Respiratory Protection

A dust mask (e.g., N95) is
recommended for handling the
solid compound. In poorly
ventilated areas or when
generating aerosols, a NIOSH-
approved respirator or a self-
contained breathing apparatus
(SCBA) should be used.[2][4]

[6]

Prevents inhalation of dust or
aerosols, which may be
harmful and cause respiratory

tract irritation.[2]
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Closed-toe shoes are
mandatory in a laboratory
setting.[4] For handling larger

] - ] Protects feet from spills and
Foot Protection guantities or in wet areas, _ ,
) ) ) falling objects.
chemical-resistant boots with

steel toes are recommended.

[2]i718]

Operational and Disposal Plans

I. Engineering Controls and Pre-Handling Preparations:

» Ventilation: Always handle Fmoc-Asp-OAll in a well-ventilated area.[2] The use of a
chemical fume hood or other local exhaust ventilation is strongly recommended to minimize
airborne concentrations.[2]

o Eyewash and Safety Shower: Ensure that an operational eyewash station and safety shower
are readily accessible in the immediate work area.

» Material Safety Data Sheet (MSDS): Review the MSDS for Fmoc-Asp-OAll before
commencing any work.[1][2][6][9]

II. Step-by-Step Handling Protocol:

The following workflow outlines the essential steps for safely handling Fmoc-Asp-OAll.
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Workflow for Handling Fmoc-Asp-OAll
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Caption: A flowchart outlining the key procedural steps for the safe handling of Fmoc-Asp-
OAiIl.

[1l. Spill Management:

o Small Spills: For minor spills, use appropriate tools to carefully collect the spilled material
and place it into a designated, sealed container for waste disposal.[2]

o Large Spills: In the event of a larger spill, evacuate the area and prevent entry. Use a shovel
to transfer the spilled material into a suitable, sealed container for disposal.[2] A self-
contained breathing apparatus should be worn to avoid inhalation of any dust.[2]

IV. First Aid Measures:

 Inhalation: If inhaled, move the individual to fresh air.[6] If breathing is difficult, administer
oxygen. If breathing has stopped, give artificial respiration.[2] Seek medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and plenty of water.[2][6]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally.[2][6] Remove contact lenses if
present and easy to do so.[2] Seek medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water.[6] Never give anything by
mouth to an unconscious person.[6] Seek immediate medical attention.

V. Disposal Plan:

o Chemical Waste: All waste containing Fmoc-Asp-OAll, including unused product and
contaminated materials, should be collected in a clearly labeled, sealed container.[6]

o Disposal Vendor: Arrangements should be made with a licensed and reputable chemical
waste disposal company for the collection and proper disposal of the waste.[6] Do not
dispose of this chemical down the drain.[6]
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o Contaminated Packaging: Dispose of any contaminated packaging in the same manner as
the unused product.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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